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Compound Focus: pNP-TMP

CAS No.: 16562-50-8

Cat. No.: S1513704

pNP-TMP serves as a critical tool for enzymology studies, particularly for the identification and
characterization of NPP inhibitors, which is relevant in drug discovery [1]. The following diagram

illustrates the core experimental workflow and the underlying enzymatic reaction.

pNP-TMP Substrate
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Experimental workflow: NPP enzyme hydrolyzes pNP-TMP, releasing detectable p-Nitrophenol.

Detailed Capillary Electrophoresis (CE) Method
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A highly sensitive CE method has been developed to monitor NPP activity using pNP-TMP. This method is

over 8-fold more sensitive than conventional spectrophotometric assays [1].

Key steps of the protocol are summarized below:

Protocol Step

Specific Parameters & Conditions

Capillary

Injection

Separation Buffer

Separation Conditions

Detection

Internal Standard

Assay Performance

Fused-silica, 20 cm effective length x 75.5 pm id, dynamically coated [1]
Electrokinetic injection for 60 seconds [1]

70 mM phosphate buffer containing 0.002% polybrene, pH 9.2 [1]
Constant current of -80 pA, capillary temperature maintained at 15°C [1]
Ultraviolet (UV) detection at 400 nm [1]

2-Methyl-4,6-dinitrophenol (Dinitrocresol) for precise quantification [1]

Limit of Detection (LOD): 137 nM; Limit of Quantification (LOQ): 415 nM [1]

Practical Research Considerations

e Salt Forms for Use: The compound is commonly available as ammonium or sodium salts to improve
solubility and stability in agqueous solutions [2] [3] [4].

e Commercial Availability: Several suppliers offer pNP-TMP for research purposes, including Santa
Cruz Biotechnology, Biosynth AG, and Creative Enzymes [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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